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Compound Name: 3-Methyl-4-isoquinolinamine

Cat. No.: B15371442 Get Quote

A comprehensive search for the crystal structure of 3-Methyl-4-isoquinolinamine has yielded

no publicly available crystallographic data. Despite extensive investigation of scientific

databases and literature, the specific atomic coordinates, unit cell parameters, and space

group for this compound have not been reported. Consequently, a detailed technical guide on

its crystal structure analysis, as requested, cannot be compiled at this time.

While direct structural data for 3-Methyl-4-isoquinolinamine is unavailable, research on

related isoquinoline derivatives provides some context for its potential synthesis and properties.

Studies on the synthesis of various 3-methyl isoquinolines have been reported, outlining

general methodologies for the creation of this class of compounds.[1][2] Additionally, research

into the biological activity of isoquinolinamine derivatives has indicated their potential as

antiproliferative agents in certain cancer cell lines, though specific signaling pathways for 3-
Methyl-4-isoquinolinamine have not been elucidated.[3]

The Cambridge Structural Database (CSD), a comprehensive repository for small-molecule

crystal structures, does not contain an entry for 3-Methyl-4-isoquinolinamine. This further

underscores the current lack of experimentally determined structural information in the public

domain.

Without the foundational crystallographic data, it is not possible to provide the requested in-

depth technical guide, including tables of quantitative data, detailed experimental protocols for

structure determination, or visualizations of associated signaling pathways.
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Researchers and drug development professionals interested in the crystal structure of 3-
Methyl-4-isoquinolinamine may need to undertake its synthesis and subsequent single-

crystal X-ray diffraction analysis to determine these properties.

General Synthetic Approaches for Isoquinolines
Several methods for the synthesis of the isoquinoline scaffold are well-established in organic

chemistry. These often involve the cyclization of substituted phenethylamines or benzylamines.

Common named reactions for isoquinoline synthesis include:

Bischler-Napieralski Reaction: This reaction involves the intramolecular cyclization of a β-

arylethylamide in the presence of a dehydrating agent like phosphorus pentoxide or

phosphoryl chloride to form a dihydroisoquinoline, which can then be dehydrogenated to the

isoquinoline.

Pictet-Spengler Reaction: This method involves the condensation of a β-arylethylamine with

an aldehyde or ketone, followed by an acid-catalyzed cyclization to form a

tetrahydroisoquinoline. Subsequent oxidation can yield the aromatic isoquinoline.

Pomeranz-Fritsch Reaction: This synthesis involves the acid-catalyzed cyclization of a

benzalaminoacetal to form the isoquinoline ring system.

A logical workflow for obtaining the desired crystal structure data would involve synthesizing the

compound, followed by crystallization and X-ray diffraction analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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